Cas no 2229653-88-5 (3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2229653-88-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6369545
• PubChem ID: 165839628
• Update Time: 2025-10-30

3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid
• 3-[1-(furan-2-yl)prop-1-en-2-yl]-1-methyl-1H-pyrazole-5-carboxylic acid
• 2229653-88-5
• EN300-1807117

• Inchi： 1S/C12H12N2O3/c1-8(6-9-4-3-5-17-9)10-7-11(12(15)16)14(2)13-10/h3-7H,1-2H3,(H,15,16)/b8-6-
• InChI Key： URVRXTORZZFXGJ-VURMDHGXSA-N
• SMILES： O1C=CC=C1/C=C(/C)\C1C=C(C(=O)O)N(C)N=1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2229653-88-5)

3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 2229653-88-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a pyrazole ring, an allenyl group, and a furan moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and material science. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for medicinal chemistry investigations.

The compound's structure consists of a methyl-substituted pyrazole core connected to an allenyl group, which is further linked to a furan ring. The carboxylic acid functionality at the 5-position of the pyrazole ring introduces reactivity that can be exploited in various synthetic transformations. This arrangement not only imparts distinct electronic and steric properties but also opens avenues for exploring its biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. Pyrazole derivatives, in particular, have shown promise as pharmacophores due to their ability to interact with biological targets in multiple ways. The furan moiety, known for its electron-withdrawing properties, can modulate the reactivity and binding affinity of the molecule, making it an attractive component in medicinal chemistry.

The allenyl group, characterized by its high electrophilicity and strain-release capabilities, can participate in various cycloaddition reactions, enabling the construction of complex molecular architectures. This feature has been leveraged in synthetic strategies to generate novel scaffolds with potential biological activity. The combination of these structural elements in 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid suggests a rich chemical space for exploration.

Recent studies have highlighted the importance of conjugated systems in medicinal chemistry, particularly their role in enhancing molecular recognition and pharmacological effects. The conjugation between the pyrazole ring, allenyl group, and furan moiety in this compound may contribute to its unique electronic properties, which could be exploited in designing molecules with improved bioavailability and target specificity.

Biologically, the compound's structure suggests potential interactions with enzymes and receptors involved in various disease pathways. For instance, the pyrazole ring is known to be a common pharmacophore in antiviral and anti-inflammatory agents. The presence of a methyl-substituted pyrazole could enhance binding affinity while minimizing off-target effects. Additionally, the furan ring has been implicated in the activity of several natural products with antimicrobial properties.

The carboxylic acid group at the 5-position provides an opportunity for further derivatization, allowing chemists to explore different functionalization strategies. This functionality can be used to introduce solubility-enhancing groups or to facilitate further conjugation with other biomolecules. Such modifications could lead to novel prodrugs or bioconjugates with enhanced therapeutic profiles.

In material science applications, the conjugated nature of this compound may make it suitable for use as an organic semiconductor or a component in optoelectronic devices. The ability to tune its electronic properties through structural modifications opens up possibilities for designing materials with specific optoelectronic characteristics.

The synthesis of 3-1-(furan-2-yl)prop-1-en-2-yl-1-methyl-1H-pyrazole-5-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity during functionalization requires careful consideration of reaction conditions and protecting group strategies. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

Future research directions may focus on exploring the pharmacological potential of this compound through structure-based drug design or high-throughput screening campaigns. Its unique structural features make it an attractive candidate for investigating new therapeutic modalities. Additionally, computational studies could provide insights into its molecular interactions and help guide rational drug design efforts.

The versatility of this scaffold also suggests applications beyond pharmaceuticals. For example, it could serve as a building block for designing functional materials or catalysts with tailored properties. The ability to modify its structure allows chemists to fine-tune its reactivity and function across different domains.

In conclusion,3-1-(furan-2-yli propenyl)-1-methylpyrazolecarboxylic acid (CAS No. 2229653–88–5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining a methyl-substituted pyrazole ring, an allenyl group,and furan moiety—make it an intriguing candidate for further investigation. As synthetic methodologies continue to evolve,the potential for discovering novel derivatives with enhanced properties remains vast, offering exciting opportunities for researchers across multiple disciplines.